2-Fluoro-3,4-dimethoxybenzaldehyde
Cat. No. B1330778
Key on ui cas rn:
37686-68-3
M. Wt: 184.16 g/mol
InChI Key: UDBUQQVUWKHCAR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US03976695
Procedure details
As outlined in Example 6, 2-fluoroveratraldehyde is treated with boron tribromide to give 2-fluoroprotocatechualdehyde which is dibenzylated to 3,4-dibenzyloxy-2-fluorobenzaldehyde.
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[C:9]([O:10]C)=[C:8]([O:12]C)[CH:7]=[CH:6][C:3]=1[CH:4]=[O:5].B(Br)(Br)Br>>[F:1][C:2]1[C:9]([OH:10])=[C:8]([OH:12])[CH:7]=[CH:6][C:3]=1[CH:4]=[O:5]
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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FC1=C(C=O)C=CC(=C1OC)OC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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B(Br)(Br)Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=C(C=O)C=CC(=C1O)O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
